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Compound of Interest

Compound Name:
6-chloro-1H-indazole-3-carboxylic

Acid

Cat. No.: B139074 Get Quote

Technical Guide: 6-Chloro-1H-indazole-3-
carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of 6-chloro-1H-
indazole-3-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and

drug development. Due to the limited availability of specific experimental data in publicly

accessible literature, this guide also includes generalized protocols for the determination of key

physical properties.

Core Physical Properties
While specific experimentally determined values for melting point, boiling point, and pKa of 6-
chloro-1H-indazole-3-carboxylic acid are not readily available in the cited literature, the

following properties have been established.
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Property Value Source

CAS Number 129295-31-4 [1]

Molecular Formula C₈H₅ClN₂O₂ [2]

Molecular Weight 196.59 g/mol [3]

Physical Form Yellow to brown powder/solid [2][3]

Purity ≥ 97% (via HPLC) [1][3]

Storage Conditions
Sealed in a dry environment at

2-8°C
[2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 6-chloro-1H-
indazole-3-carboxylic acid are not explicitly available. However, the following are standard

methodologies that can be employed for a compound of this nature.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid can be determined with high precision using a capillary

melting point apparatus.

Procedure:

Sample Preparation: A small amount of the dry, finely powdered 6-chloro-1H-indazole-3-
carboxylic acid is packed into a thin-walled capillary tube, sealed at one end, to a height of

2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer or temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting)
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are recorded. This range represents the melting point of the sample. A narrow melting range

is indicative of high purity.

Solubility Determination
The solubility of 6-chloro-1H-indazole-3-carboxylic acid can be determined in various

solvents to understand its dissolution characteristics.

Procedure:

Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, methanol,

dimethyl sulfoxide (DMSO), dichloromethane, hexane) should be selected.

Equilibrium Method: An excess amount of the solid compound is added to a known volume

of the solvent in a sealed container.

Agitation and Equilibration: The mixture is agitated at a constant temperature for a sufficient

period to ensure equilibrium is reached (typically 24-48 hours).

Sample Analysis: After equilibration, the suspension is filtered to remove undissolved solid.

The concentration of the dissolved compound in the filtrate is then determined using a

suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid

Chromatography (HPLC). The solubility is expressed in units such as mg/mL or mol/L.

pKa Determination (Potentiometric Titration)
The acid dissociation constant (pKa) is a critical parameter for understanding the ionization

state of a molecule at different pH values.

Procedure:

Sample Preparation: A precise amount of 6-chloro-1H-indazole-3-carboxylic acid is

dissolved in a suitable solvent, typically a mixture of water and an organic co-solvent like

methanol or DMSO to ensure solubility.

Titration Setup: The solution is placed in a thermostatted vessel equipped with a calibrated

pH electrode and a magnetic stirrer.
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Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added incrementally

to the sample solution using a burette.

Data Acquisition: The pH of the solution is recorded after each addition of the titrant.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa can be determined from the pH at the half-equivalence point, where half of

the carboxylic acid has been neutralized.

Experimental Workflow
The following diagram illustrates a general workflow for the synthesis and characterization of a

substituted indazole carboxylic acid, which would be applicable to 6-chloro-1H-indazole-3-
carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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